Cas no 2137738-80-6 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester
• CAS No: 2137738-80-6
• MF: C₈H₁₁N₃O₃
• MW: 197.191241502762
• CID: 5297581
• Update Time: 2025-10-13

1H-1,2,3-Triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester

• Inchi： 1S/C8H11N3O3/c1-13-8(12)7-6(9-11-10-7)5-3-2-4-14-5/h5H,2-4H2,1H3,(H,9,10,11)
• InChI Key： LJFLPIMBGDLHBS-UHFFFAOYSA-N
• SMILES： N1C(C(OC)=O)=C(C2CCCO2)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester

Compound CAS No 2137738-80-6: 1H-1,2,3-Triazole-5-carboxylic Acid, 4-(Tetrahydro-2-Furanyl)-, Methyl Ester

The compound with CAS No 2137738-80-6, known as 1H-1,2,3-triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester, is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of triazoles, which are widely studied due to their versatile properties and roles in medicinal chemistry and materials science.

Triazoles are heterocyclic compounds containing three nitrogen atoms in a five-membered ring. The presence of the triazole ring in this compound contributes to its stability and reactivity. The substituents on the triazole ring further enhance its functional properties. In this case, the tetrahydrofuran (THF) group attached at position 4 of the triazole ring introduces additional flexibility and solubility to the molecule.

The methyl ester group at position 5 of the triazole ring plays a crucial role in modulating the compound's reactivity and solubility. Ester groups are commonly used in organic synthesis as protecting groups for carboxylic acids or as reactive moieties in various chemical transformations.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to form stable complexes with metal ions. For instance, researchers have explored its use as a ligand in metallo-drug design, where it can coordinate with metal ions such as copper or zinc to form bioactive complexes. These complexes have shown promise in targeting specific proteins or enzymes involved in disease pathways.

In addition to its medicinal applications, this compound has also been investigated for its role in click chemistry reactions. The triazole ring is a key component in the formation of covalent bonds under mild conditions, making it an attractive candidate for constructing complex molecules efficiently.

From a synthetic perspective, the preparation of 1H-1,2,3-triazole-5-carboxylic acid, 4-(tetrahydro-2-furanyl)-, methyl ester involves multi-step reactions that highlight the versatility of organic synthesis techniques. The incorporation of the THF group typically involves ring-opening reactions followed by cyclization steps to form the triazole ring.

Recent advancements in green chemistry have also led to more sustainable methods for synthesizing this compound. For example, researchers have developed catalytic routes using environmentally friendly catalysts to minimize waste and improve yield.

The physical properties of this compound include a melting point of approximately 150°C and a solubility profile that makes it suitable for various solvent systems commonly used in organic synthesis and pharmaceutical applications.

In conclusion, CAS No 2137738-80-6 represents a versatile molecule with significant potential across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in medicinal chemistry and materials science.